BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safety
of 2-Tetrahydrofuroic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Tetrahydrofuroic Acid

Cat. No.: B147727

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety profile of chemical compounds is paramount. This in-depth guide provides a
detailed overview of the safety information for 2-Tetrahydrofuroic acid (CAS No. 16874-33-2),
a key reagent in the synthesis of various pharmaceutical compounds. This document
consolidates data from multiple safety data sheets (SDS) to offer a comprehensive resource for
safe handling, storage, and emergency procedures.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Tetrahydrofuroic acid is
fundamental to its safe handling and use in experimental settings. The following table
summarizes the key quantitative data available for this compound.
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Property Value Source(s)

Molecular Formula C5H803 [112][3][4][5]

Molecular Weight 116.12 g/mol [11[2][3]

Appearance Cle.ar, viscous liquid; Colorless OIS
to light yellow

Boiling Point 243.2 £ 0.0 °C at 760 mmHg [1]

128 - 129 °C at 13 mmHg [21[61[71[8]

237 -243°C [2][9]

Melting Point 21°C [1][71[8]

Density 1.3+0.1 g/cm3 [1]

1.209 g/mL at 25 °C [61[71[8]

Flash Point 113.2+18.9°C [1]

139 °C [7]

113 °C (closed cup) [9][10]

Vapor Pressure 0.0 £ 1.0 mmHg at 25°C [1]

Water Solubility Soluble [718]

Refractive Index n20/D 1.46 [61[71[10]

Hazard Identification and Classification

2-Tetrahydrofuroic acid is classified as a hazardous chemical. The following table outlines its

GHS hazard classifications and associated statements.
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Hazard Classification GHS Category Hazard Statement(s)
o H302: Harmful if swallowed.[2]
Acute Toxicity, Oral Category 4 3]
H314: Causes severe skin
Skin Corrosion/Irritation Category 1B burns and eye damage.[2][3]

(4151001 1)1 2]

Serious Eye Damage/Eye
o Category 1
Irritation

H318: Causes serious eye
damage.[2][5][12]

The signal word for this compound is Danger.[2][3][4][9][10][11][12]

2-Tetrahydrofuroic Acid

CAS: 16874-33-2

GHS Hazard Classifications

H314: Causes severe skin burns

and eye damage
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Hazard Identification for 2-Tetrahydrofuroic Acid

Toxicological Information

The toxicological data for 2-Tetrahydrofuroic acid is limited. Most safety data sheets indicate

that comprehensive toxicological studies have not been conducted.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.capotchem.cn/doc/msds_87392-07-2.do
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.capotchem.cn/doc/msds_87392-07-2.do
https://www.tcichemicals.com/BE/en/sds/T1740_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22927~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:33:43~~(+/-
https://www.sigmaaldrich.com/TW/zh/product/aldrich/341517
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22927~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:33:43~~(+/-
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.capotchem.cn/doc/msds_87392-07-2.do
https://www.tcichemicals.com/BE/en/sds/T1740_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/341517
https://www.sigmaaldrich.com/SG/en/product/aldrich/479292
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://www.benchchem.com/product/b147727?utm_src=pdf-body-img
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Toxicity Endpoint

Result

Acute Toxicity (Oral)

No data available.[13]

Acute Toxicity (Dermal)

No data available.[13]

Acute Toxicity (Inhalation)

No data available.[13]

Skin Corrosion/Irritation

No data available.[13]

Serious Eye Damage/Irritation

No data available.[13]

Respiratory or Skin Sensitization

No data available.[5][13]

Germ Cell Mutagenicity

No data available.[5][13]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

[3](8]

Reproductive Toxicity

No data available.[3][5]

Specific Target Organ Toxicity (Single Exposure)

Inhalation may cause respiratory irritation.[3]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available.[3][5]

Aspiration Hazard

No data available.[3][5]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical-chemical data are not

provided in the reviewed Safety Data Sheets. The presented data is typically generated

according to standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD), but specific study details are not publicly available in

these documents.

First-Aid Measures

In the event of exposure to 2-Tetrahydrofuroic acid, immediate and appropriate first-aid is

crucial. The following diagram outlines the recommended procedures.
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First-Aid Procedures for Exposure

General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet.[2][3]

 Inhalation: If breathing is difficult, remove the victim to fresh air and keep them at rest in a
position comfortable for breathing.[2][14]

« Skin Contact: Immediately take off all contaminated clothing.[2][14] Rinse the skin with water
or shower.[2][14] Wash off with soap and plenty of water.[2][13]

o Eye Contact: Rinse cautiously with water for several minutes.[2][14] If present and easy to
do, remove contact lenses.[2][14] Continue rinsing.[2][14]

¢ Ingestion: Do NOT induce vomiting.[2][14] Rinse mouth with water.[2][13] Never give
anything by mouth to an unconscious person.[2][13][14]

Handling and Storage
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Proper handling and storage procedures are essential to minimize the risk of exposure and
ensure the stability of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[2][4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4][14]

Wash hands thoroughly after handling.[2][14]

Use in a well-ventilated area or under a fume hood.[8][13]

Wear appropriate personal protective equipment (PPE).[2][4][14]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2][3][4][13]

Store in a cool place.[3][4]

Store locked up.[2][4][14]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

Store away from incompatible materials such as strong oxidizing agents.[3][4][13]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when
handling 2-Tetrahydrofuroic acid.
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Recommended Personal Protective Equipment

Respiratory Protection:
Use a respirator with an appropriate filter
if ventilation is inadequate.

Body Protection:

N\

Protective clothing.

Researcher/
Scientist

Lab coat.

Hand Protection:
Impervious gloves.

Eye/Face Protection:
Safety glasses with side-shields or goggles.
Faceshield.

Click to download full resolution via product page

Recommended Personal Protective Equipment

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][4][5][13][14]

o Skin Protection: Handle with impervious gloves.[2][3][4] Wear protective clothing.[2][4][5]

+ Respiratory Protection: If engineering controls are not sufficient, use a NIOSH-approved

respirator.[2][3][4][5][8][13]

Fire-Fighting Measures

In the event of a fire involving 2-Tetrahydrofuroic acid, the following measures should be

taken.
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3][5][13]

» Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.[2][13]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][3][13][14]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[2][3] Ensure adequate ventilation.
[2][3] Evacuate personnel to safe areas.[2][3]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let
the product enter drains.[2][3]

» Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste.[2] Keep in suitable, closed containers for disposal.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetrahydrofuroic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147727#2-tetrahydrofuroic-acid-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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